3-ethoxy-4-(1-naphthylmethoxy)benzaldehyde oxime

• IUPAC Name: (NE)-N-[[3-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]methylidene]hydroxylamine
• InChI: InChI=1S/C20H19NO3/c1-2-23-20-12-15(13-21-22)10-11-19(20)24-14-17-8-5-7-16-6-3-4-9-18(16)17/h3-13,22H,2,14H2,1H3/b21-13+
• InChI Key: IQAIVSSNQSYUFF-FYJGNVAPSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=NO)OCC2=CC=CC3=CC=CC=C32
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=N/O)OCC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol

Description

3-ethoxy-4-(1-naphthylmethoxy)benzaldehyde oxime is a useful research compound. Its molecular formula is C20H19NO3 and its molecular weight is 321.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 321.13649347 g/mol and the complexity rating of the compound is 400. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on related compounds has led to novel synthetic routes and understanding of chemical properties. For instance, studies have demonstrated the synthesis of complex naphthols and naphthoquinones through novel synthetic pathways involving benzaldehydes as starting materials. These compounds are important for further chemical transformations and have potential applications in developing new materials and catalysts (Martínez et al., 2005). Additionally, the exploration of 1,3-dipolar cycloadditions of benzaldehyde arylhydrazones highlights the versatility of benzaldehydes in synthesizing heterocyclic compounds, which are crucial in pharmaceuticals and agrochemicals (Shimizu et al., 1982).

Catalysis and Enantioselective Synthesis

Oxovanadium complexes derived from hydrazone Schiff base ligands, synthesized using compounds related to 3-ethoxy-4-(1-naphthylmethoxy)benzaldehyde oxime, have been investigated for their catalytic potential in olefin oxidation. These studies underline the importance of such compounds in developing environmentally friendly catalysts for organic synthesis (Monfared et al., 2010).

Optical and Electronic Materials

Schiff base compounds and their derivatives, related to this compound, have shown promise in optical and electronic applications. Their nonlinear optical properties, critical for photonic devices, and optical limiting capabilities for protecting sensitive optical components have been extensively studied. Research in this area offers a pathway to new materials with tailored optical properties for advanced technological applications (Abdullmajed et al., 2021).

Antimicrobial Applications

The antimicrobial activity of esters derived from oximes similar to this compound has been explored, highlighting the potential of these compounds in developing new antimicrobial agents. Such studies are crucial in the ongoing search for novel treatments against resistant strains of bacteria and fungi (Ahluwalia et al., 2017).